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Compound of Interest

Compound Name:
Ethyl 7-(4-fluorophenyl)-7-

oxoheptanoate

Cat. No.: B051174 Get Quote

This guide provides a concise overview of the molecular weight of Ethyl 7-(4-fluorophenyl)-7-
oxoheptanoate, a figure of significant interest to researchers and professionals in the fields of

chemical synthesis and drug development. The molecular weight is a fundamental physical

property, crucial for stoichiometric calculations in experimental protocols and for the

characterization of this compound.

Chemical Identity and Formula
Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate is identified by the Chemical Abstracts Service

(CAS) number 122115-51-9.[1][2] Its molecular structure dictates its chemical formula, which

has been determined to be C15H19FO3.[1][2] This formula is the basis for calculating the

compound's molecular weight.

Molecular Weight Calculation
The molecular weight (MW) is the sum of the atomic weights of all atoms in a molecule. The

calculation for Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate is based on its elemental

composition as defined by its molecular formula, C15H19FO3.

To perform this calculation, the atomic weights of the constituent elements are utilized:

Carbon (C): 12.011 amu
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Hydrogen (H): 1.008 amu

Fluorine (F): 18.998 amu

Oxygen (O): 15.999 amu

The molecular weight is calculated as follows:

MW = (15 × Atomic Weight of C) + (19 × Atomic Weight of H) + (1 × Atomic Weight of F) + (3 ×

Atomic Weight of O) MW = (15 × 12.011) + (19 × 1.008) + (1 × 18.998) + (3 × 15.999) MW =

180.165 + 19.152 + 18.998 + 47.997 MW = 266.312 g/mol

This calculated value is consistent with figures found in chemical supplier databases.

Data Summary
For clarity and ease of reference, the key quantitative data for Ethyl 7-(4-fluorophenyl)-7-
oxoheptanoate is summarized in the table below.

Parameter Value Reference

Molecular Formula C15H19FO3 [1][2]

CAS Number 122115-51-9 [1][2]

Calculated Molecular Weight 266.312 g/mol

Note on Experimental Protocols and Visualizations
The determination of a compound's molecular weight from its chemical formula is a theoretical

calculation based on established atomic weights. As such, it does not involve experimental

protocols, signaling pathways, or complex workflows that would necessitate diagrammatic

visualization using tools like Graphviz. The value is a fundamental, constant property of the

molecule derived directly from its known atomic composition. Therefore, the creation of detailed

experimental guides or pathway diagrams is not applicable to the scope of this particular topic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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